![molecular formula CaH2I2O B1591387 Calcium;diiodide;hydrate CAS No. 71626-98-7](/img/structure/B1591387.png)
Calcium;diiodide;hydrate
Overview
Description
Calcium diiodide hydrate (CaI2·xH2O) is a chemical compound composed of two iodine atoms covalently bonded to a calcium atom, with the remainder of the molecules consisting of water molecules. It is a white, hygroscopic solid that is soluble in water, alcohol, and many other organic solvents. It is used in a variety of applications, including in the synthesis of other compounds, in laboratory experiments, and in pharmaceuticals.
Scientific Research Applications
Calcium Diiodide Hydrate (CaI2.H2O): Scientific Research Applications
Alloying Agent: Calcium diiodide hydrate can serve as an alloying agent for metals like aluminum and beryllium due to its reactivity and solubility properties .
Cement and Mortar Composition: The compound is utilized in the composition of industrial materials such as cement and mortar, where it contributes to the overall structural integrity .
Photography: In photography, calcium diiodide hydrate is used for its properties similar to calcium chloride, which is known for its utility in photographic applications .
Veterinary Nutrition: It finds use in cat food as a source of iodine, ensuring adequate iodine intake for thyroid function .
Dental Applications: Calcium diiodide hydrate may be used in dental care, particularly in strengthening tooth enamel during fillings due to its calcium content .
Pharmaceutical Antiseptic: Given iodine’s disinfectant properties, calcium diiodide hydrate is used in antiseptic solutions within pharmaceutical applications .
Photographic Film Development: The compound acts as a catalyst in the development process of photographic film, highlighting its role in industrial photography .
Structural Analysis of Hydrates: Research into the crystal structures of hydrates like calcium diiodide hydrate provides insights into water-rich salt hydrates, which is crucial for understanding various physicochemical processes .
American Elements - Calcium Iodide Hydrate Wikipedia - Calcium iodide Electrical4U - Calcium Iodide Material Properties - Calcium Iodide ResearchGate - Crystal structures of hydrates of simple inorganic salts
Mechanism of Action
Target of Action
Calcium diiodide hydrate, also known as CaI2.H2O, is primarily used in the preparation of complex materials used in polymerization and hydroamination . It also serves as a matrix for luminescent materials . The primary targets of Calcium diiodide hydrate are these complex materials and luminescent materials where it plays a crucial role in their formation and structure.
Mode of Action
It is known that calcium diiodide hydrate can be formed by treating calcium carbonate, calcium oxide, or calcium hydroxide with hydroiodic acid . This compound slowly reacts with oxygen and carbon dioxide in the air, liberating iodine . This reaction could potentially influence its interaction with its targets.
Biochemical Pathways
The hydration process of calcium compounds, such as Calcium diiodide hydrate, is also a significant biochemical pathway .
Result of Action
Given its use in the preparation of complex materials used in polymerization and hydroamination, it can be inferred that calcium diiodide hydrate may influence the properties of these materials
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Calcium diiodide hydrate. For instance, Calcium diiodide hydrate slowly reacts with oxygen and carbon dioxide in the air, liberating iodine . This reaction could potentially affect its stability and efficacy. Furthermore, the local concentration of calcium and oxalate upon mixing the solutions can control the hydrate phase of calcium compounds . These factors highlight the importance of the action environment in determining the properties and effects of Calcium diiodide hydrate.
properties
IUPAC Name |
calcium;diiodide;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2HI.H2O/h;2*1H;1H2/q+2;;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIRQETYMJRSWOH-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Ca+2].[I-].[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaH2I2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50589951 | |
Record name | Calcium iodide--water (1/2/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50589951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium;diiodide;hydrate | |
CAS RN |
71626-98-7 | |
Record name | Calcium iodide--water (1/2/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50589951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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